Cas no 1334371-48-0 (N-4-(6-hydroxypyridazin-3-yl)phenyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide)
N-4-(6-hydroxypyridazin-3-yl)phenyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(6-hydroxypyridazin-3-yl)phenyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide
- F6175-0862
- VU0534186-1
- AKOS024534541
- N-[4-(6-hydroxypyridazin-3-yl)phenyl]-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
- N-[4-(6-oxo-1H-pyridazin-3-yl)phenyl]-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide
- 1334371-48-0
- 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4-(6-hydroxypyridazin-3-yl)phenyl)piperidine-3-carboxamide
-
- Inchi: 1S/C23H22N8O2/c32-22-9-8-19(28-29-22)16-4-6-18(7-5-16)27-23(33)17-3-1-11-30(14-17)20-13-21(25-15-24-20)31-12-2-10-26-31/h2,4-10,12-13,15,17H,1,3,11,14H2,(H,27,33)(H,29,32)
- InChI Key: QLOOTXNNJRUSSO-UHFFFAOYSA-N
- SMILES: O=C(C1CN(C2C=C(N3C=CC=N3)N=CN=2)CCC1)NC1C=CC(C2C=CC(NN=2)=O)=CC=1
Computed Properties
- Exact Mass: 442.18657197g/mol
- Monoisotopic Mass: 442.18657197g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 778
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 117Ų
N-4-(6-hydroxypyridazin-3-yl)phenyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6175-0862-2μmol |
N-[4-(6-hydroxypyridazin-3-yl)phenyl]-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
1334371-48-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6175-0862-5μmol |
N-[4-(6-hydroxypyridazin-3-yl)phenyl]-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
1334371-48-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6175-0862-10μmol |
N-[4-(6-hydroxypyridazin-3-yl)phenyl]-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
1334371-48-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6175-0862-20μmol |
N-[4-(6-hydroxypyridazin-3-yl)phenyl]-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
1334371-48-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6175-0862-1mg |
N-[4-(6-hydroxypyridazin-3-yl)phenyl]-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
1334371-48-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6175-0862-2mg |
N-[4-(6-hydroxypyridazin-3-yl)phenyl]-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
1334371-48-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6175-0862-3mg |
N-[4-(6-hydroxypyridazin-3-yl)phenyl]-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
1334371-48-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6175-0862-4mg |
N-[4-(6-hydroxypyridazin-3-yl)phenyl]-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
1334371-48-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6175-0862-5mg |
N-[4-(6-hydroxypyridazin-3-yl)phenyl]-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
1334371-48-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6175-0862-10mg |
N-[4-(6-hydroxypyridazin-3-yl)phenyl]-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
1334371-48-0 | 10mg |
$79.0 | 2023-09-09 |
N-4-(6-hydroxypyridazin-3-yl)phenyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on N-4-(6-hydroxypyridazin-3-yl)phenyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide
N-4-(6-Hydroxypyridazin-3-Yl)Phenyl-1,6-(1H-Pyrazol-1-Yl)Pyrimidin-4-YlPiperidine-3-Carboxamide: A Comprehensive Overview
The compound with CAS No. 1334371-48-0, named N-4-(6-hydroxypyridazin-3-yl)phenyl 1,6-(1H-pyrazol-1-yl)pyrimidin 4-ylylpiperidine 3-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents for treating diseases such as cancer and inflammatory disorders.
The molecular structure of this compound is characterized by the presence of a pyridazine ring, a pyrimidine ring, and a piperidine moiety. These structural elements contribute to its stability and bioavailability, making it an attractive candidate for medicinal chemistry research. The hydroxypyridazine group introduces hydrophilic properties, enhancing its solubility in aqueous environments. Meanwhile, the pyrimidine ring is known for its ability to form hydrogen bonds, which is crucial for interactions with biological targets such as enzymes and receptors.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and microwave-assisted synthesis to streamline the production process. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible. The incorporation of a pyrazole group further enhances the compound's pharmacokinetic profile, ensuring prolonged residence time in biological systems.
In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in disease progression. For instance, studies have shown that it effectively inhibits cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This property makes it a promising candidate for anti-cancer therapies, particularly in targeting rapidly dividing cancer cells.
Moreover, the compound exhibits anti-inflammatory properties by modulating the activity of nuclear factor-kappa B (NF-kB), a transcription factor involved in inflammatory responses. This dual functionality—anti-cancer and anti-inflammatory—positions it as a versatile therapeutic agent with broad clinical applications.
Recent research has also explored the potential of this compound in neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) suggests its utility in treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated its neuroprotective effects by reducing oxidative stress and mitigating neuronal damage.
The development of this compound aligns with current trends in personalized medicine, where drugs are tailored to individual patient needs based on genetic makeup and disease characteristics. By leveraging advanced computational tools and high-throughput screening techniques, researchers can optimize the compound's efficacy and minimize adverse effects.
In conclusion, the compound with CAS No. 1334371-48-0 represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with promising biological activities, make it a valuable asset in drug discovery efforts. As research continues to unfold, this compound holds immense potential for revolutionizing treatment strategies across various therapeutic areas.
1334371-48-0 (N-4-(6-hydroxypyridazin-3-yl)phenyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)